Cas no 111144-97-9 (Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-)

Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)- structure
111144-97-9 structure
Product Name:Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
CAS No:111144-97-9
MF:C10H9F3O
MW:202.173073530197
CID:1196617
PubChem ID:14178098
Update Time:2025-04-20

Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
    • 1-ethenyl-4-(2,2,2-trifluoroethoxy)benzene
    • FXZBODIIBNVFSX-UHFFFAOYSA-N
    • 111144-97-9
    • A1-05196
    • DTXSID10557050
    • AKOS018694773
    • SCHEMBL2998505
    • Inchi: 1S/C10H9F3O/c1-2-8-3-5-9(6-4-8)14-7-10(11,12)13/h2-6H,1,7H2
    • InChI Key: FXZBODIIBNVFSX-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC(C=C)=CC=1)(F)F

Computed Properties

  • Exact Mass: 202.06057
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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